Cas no 314255-20-4 (methyl 2-amino-3-(1H-1,2,4-triazol-1-yl)propanoate)

• Product Name: methyl 2-amino-3-(1H-1,2,4-triazol-1-yl)propanoate
• CAS No: 314255-20-4
• MF: C₆H₁₀N₄O₂
• MW: 170.16920042038
• CID: 301069
• PubChem ID: 45082738
• Update Time: 2025-10-23

methyl 2-amino-3-(1H-1,2,4-triazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-1-propanoicacid, a-amino-, methyl ester
• 1H-1,2,4-Triazole-1-propanoicacid,alpha-amino-,methylester(9CI)
• methyl 2-amino-3-(1H-1,2,4-triazol-1-yl)propanoate
• SCHEMBL16343554
• AKOS011198314
• F2167-2325
• 314255-20-4
• methyl 2-amino-3-(1,2,4-triazol-1-yl)propanoate
• CS-0301837
• EN300-158050

• Inchi： 1S/C6H10N4O2/c1-12-6(11)5(7)2-10-4-8-3-9-10/h3-5H,2,7H2,1H3
• InChI Key： OBOYXULYXLNOKL-UHFFFAOYSA-N
• SMILES： O(C)C(C(CN1C=NC=N1)N)=O

Computed Properties

• Exact Mass: 170.08
• Monoisotopic Mass: 170.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83A^2
• XLogP3: -1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-amino-3-(1H-1,2,4-triazol-1-yl)propanoate

Comprehensive Overview of Methyl 2-amino-3-(1H-1,2,4-triazol-1-yl)propanoate (CAS No. 314255-20-4)

Methyl 2-amino-3-(1H-1,2,4-triazol-1-yl)propanoate (CAS No. 314255-20-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a 1,2,4-triazole moiety, is widely studied for its potential applications in drug discovery and crop protection. The compound's unique structure, combining an amino acid ester with a heterocyclic ring, makes it a versatile intermediate for synthesizing biologically active molecules.

In recent years, the demand for triazole-containing compounds has surged due to their broad-spectrum bioactivity. Researchers are particularly interested in methyl 2-amino-3-(1H-1,2,4-triazol-1-yl)propanoate as a precursor for developing novel antifungal and antiviral agents. Its molecular framework allows for easy modification, enabling the creation of derivatives with enhanced pharmacokinetic properties. This aligns with the growing trend in precision medicine and targeted drug delivery, where customized molecular designs are crucial.

The compound's CAS No. 314255-20-4 serves as a critical identifier in chemical databases, ensuring accurate tracking in global supply chains. Laboratories and manufacturers frequently search for this identifier to verify purity and sourcing, especially when working with high-value intermediates. With the rise of AI-driven drug discovery, computational chemists often use this CAS number to retrieve structural data for virtual screening and molecular docking studies.

From an agrochemical perspective, methyl 2-amino-3-(1H-1,2,4-triazol-1-yl)propanoate is explored for its role in designing next-generation plant growth regulators and pesticide synergists. The 1,2,4-triazole ring is known to interfere with fungal ergosterol biosynthesis, a mechanism leveraged in crop protection. This resonates with the increasing global focus on sustainable agriculture and reduced chemical footprints, as researchers seek eco-friendly alternatives to traditional agrochemicals.

Synthetic methodologies for CAS No. 314255-20-4 often involve esterification and N-alkylation reactions, which are topics of interest in organic chemistry forums. Optimizing these processes is a recurring theme in patent literature, reflecting the compound's commercial potential. Additionally, its stability under various pH conditions makes it a candidate for formulation science, particularly in developing extended-release pharmaceuticals.

In analytical chemistry, methyl 2-amino-3-(1H-1,2,4-triazol-1-yl)propanoate is characterized using techniques like HPLC, NMR, and mass spectrometry. These methods are frequently discussed in online queries related to compound purity verification and structural elucidation. The compound's spectral data are often shared in open-access databases to support collaborative research, a practice aligned with the open science movement.

As regulatory landscapes evolve, compliance documentation for 314255-20-4 is another hot topic. Companies emphasize REACH compliance and GMP synthesis protocols to meet international standards. This focus on quality control ties into broader discussions about supply chain transparency and responsible sourcing in the chemical industry.

Future research directions for methyl 2-amino-3-(1H-1,2,4-triazol-1-yl)propanoate may explore its utility in bioconjugation techniques or as a scaffold for metal-organic frameworks (MOFs). Such innovations could unlock applications in catalysis or material science, further expanding its relevance beyond life sciences. The compound's adaptability ensures its continued prominence in interdisciplinary research.